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Compound of Interest

Compound Name: 3-Acetoxy-4-cadinen-8-one

Cat. No.: B12289700

CAS Number: 923950-05-4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cadinane sesquiterpenoid, 3-
Acetoxy-4-cadinen-8-one. This document consolidates available data on its chemical
properties, natural sourcing, and biological activities, with a focus on experimental details and
potential mechanisms of action to support further research and development.

Chemical and Physical Properties

3-Acetoxy-4-cadinen-8-one, a sesquiterpenoid of the cadinane subclass, has been isolated
from the invasive plant species Eupatorium adenophorum. It is also referred to in scientific
literature by its synonym, 2-deoxo-2-(acetyloxy)-9-oxoageraphorone (DAOA).
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Property Value Reference
CAS Number 923950-05-4 N/A
Molecular Formula C17H2603 N/A
Molecular Weight 278.39 g/mol N/A
2-deoxo-2-(acetyloxy)-9-
Synonym
oxoageraphorone (DAOA)
Eupatorium adenophorum
Natural Source [1]

(flowers)

Experimental Protocols
Isolation from Eupatorium adenophorum

The following protocol is based on the methodology described by Ding and Ding (1999) for the
isolation of cadinane derivatives from the flowers of Eupatorium adenophorum[1].

1. Extraction:

« Air-dried and powdered flowers of Eupatorium adenophorum are exhaustively extracted with

petroleum ether at room temperature.
e The solvent is removed under reduced pressure to yield a crude extract.
2. Chromatographic Separation:
e The crude extract is subjected to column chromatography on silica gel.
» Elution is performed with a gradient of petroleum ether and ethyl acetate.
o Fractions are collected and monitored by thin-layer chromatography (TLC).
3. Purification:

» Fractions containing the compound of interest are combined and further purified by
preparative TLC or repeated column chromatography until a pure compound is obtained.
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4. Structure Elucidation:

e The structure of the isolated compound is determined by spectroscopic methods, including
Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (*H NMR,
13C NMR, and 2D NMR experiments such as COSY, HMQC, and HMBC).

Biological Activity and Toxicology

Research has indicated that 3-Acetoxy-4-cadinen-8-one (as DAOA) exhibits immunotoxic
effects. A study investigating its toxicity in mice provided the following quantitative data.

Assay Species Value Reference
Median Lethal Dose ] 926 mg/kg body

Male Mice ] [1]
(LDso) weight

A dose of 75 mg/kg
o ) was found to be
Sub-acute Toxicity Mice ) [1]
approximately or

totally safe.

Potential Signaling Pathways

While specific signaling pathways for 3-Acetoxy-4-cadinen-8-one have not been fully
elucidated, sesquiterpenoids, in general, are known to modulate various intracellular signaling
cascades. Based on existing literature for related compounds, potential pathways of interest for
future investigation include the NF-kB and MAPK signaling pathways, which are crucial in
inflammatory and immune responses. Nardosinone-type sesquiterpenes, for example, have
been shown to inhibit the production of pro-inflammatory mediators by suppressing the NF-kB
and MAPK pathways in microglial cells[2].
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Isolation workflow for 3-Acetoxy-4-cadinen-8-one.
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Hypothesized signaling pathways for 3-Acetoxy-4-cadinen-8-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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